Diethyl fluoro{[(methanesulfonyl)oxy]methyl}propanedioate

• IUPAC Name: diethyl 2-fluoro-2-(methylsulfonyloxymethyl)propanedioate
• InChI: InChI=1S/C9H15FO7S/c1-4-15-7(11)9(10,8(12)16-5-2)6-17-18(3,13)14/h4-6H2,1-3H3
• InChI Key: SJYCJRSIIKCEJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(COS(=O)(=O)C)(C(=O)OCC)F
• Molecular Formula: C9H15FO7S
• DSSTOX Substance ID: DTXSID90654152
• Molecular Weight: 286.28 g/mol
• CAS RN: 2710-86-3

Description

Diethyl fluoro{[(methanesulfonyl)oxy]methyl}propanedioate, commonly known as DFMP, is a fluorinated compound that has been extensively studied for its potential use in various scientific research applications. DFMP is a derivative of propanedioic acid and is commonly used as a fluorinating agent in organic synthesis.

Scientific Research Applications

Chemical Synthesis and Organic Chemistry

• Vinyl Fluorides Synthesis : The carbanion of diethyl 1-fluoro-1-(phenylsulfonyl)methanephosphonate, a related compound, has been used in the Horner-Wittig reaction to yield α-fluoro-α,β-unsaturated sulfones. This provides a two-step route to vinyl fluorides, highlighting its utility in organic synthesis (J. Mccarthy et al., 1990).

• Fluoroalkyl Methyl Thioethers Synthesis : The compound has been utilized in the synthesis of β-fluoroalkyl-methylthioethers through electrophilic anti-1,2-addition to carbon-carbon double bonds. This demonstrates its role in creating complex organic molecules (G. Haufe et al., 1992).

Biochemistry and Enzymology

• Enzyme Inhibition Studies : Methanesulfonyl fluoride, a related compound, has shown to be an oxydiaphoric inhibitor of acetylcholinesterase. This implicates its potential in studying enzyme mechanisms and designing enzyme inhibitors (R. Kitz & I. B. Wilson, 1963).

Material Science and Fuel Cell Research

• Fuel Cell Applications : Sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups have been synthesized for fuel-cell applications. These materials, which could potentially involve compounds like diethyl fluoro{[(methanesulfonyl)oxy]methyl}propanedioate, show promising mechanical properties and high proton conductivity (Byungchan Bae et al., 2009).

Medicinal Chemistry and Drug Design

• Development of Antineoplastic Agents : Compounds like 2-chloroethyl (methylsulfonyl)methanesulfonate, which are structurally related, have been explored for their potential as antineoplastic agents, indicating the potential of diethyl fluoro{[(methanesulfonyl)oxy]methyl}propanedioate in drug development (Y. Shealy et al., 1984).

Environmental Science and Microbial Metabolism

• Studies on Methanesulfonic Acid Metabolism : Research on the microbial metabolism of methanesulfonic acid, which is structurally related, provides insights into the biogeochemical cycling of sulfur and its role in environmental science (D. Kelly & J. Murrell, 1999).

Safety and Hazards

The safety data sheet for a similar compound, Methanesulfonyl chloride, indicates that it may be corrosive to metals, toxic if swallowed, harmful in contact with skin, and may cause severe skin burns and eye damage. It’s important to handle such compounds with care, using appropriate personal protective equipment.